Cas no 2227823-99-4 ((3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid
• CAS No: 2227823-99-4
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6023382
• PubChem ID: 165843199
• Update Time: 2025-10-30

(3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid
• 2227823-99-4
• EN300-1767986

• Inchi： 1S/C11H14O3S/c12-9(5-11(13)14)8-6-15-10-4-2-1-3-7(8)10/h6,9,12H,1-5H2,(H,13,14)/t9-/m0/s1
• InChI Key： VYGSACNPMIJRJL-VIFPVBQESA-N
• SMILES： S1C=C([C@H](CC(=O)O)O)C2=C1CCCC2

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.8Ų

Additional information on (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic Acid (CAS No. 2227823-99-4)

Compound CAS No. 2227823-99-4, identified as (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive study in various scientific disciplines.

The molecular structure of this compound encompasses a chiral center at the (3S) position, which is a critical aspect in determining its stereochemical properties and biological interactions. The presence of a hydroxy group and a tetrahydro-1-benzothiophenyl moiety contributes to its complex pharmacophoric profile. Such structural elements are often associated with molecules that exhibit promising therapeutic effects, particularly in the context of drug discovery and development.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those derived from benzothiophene scaffolds. The benzothiophene ring system is known for its versatility in medicinal chemistry, offering a rich palette of biological activities across multiple therapeutic areas. The specific modification of the tetrahydro-1-benzothiophenyl group in this compound adds to its unique pharmacological profile, suggesting potential applications in areas such as anti-inflammatory, analgesic, and neuroprotective therapies.

One of the most compelling aspects of this compound is its stereochemical configuration. The (3S) configuration implies that the molecule exists as a single enantiomer, which can have profound implications on its biological activity. Enantiomers are mirror-image isomers that can exhibit vastly different pharmacological effects despite having identical chemical properties. This phenomenon underscores the importance of stereochemistry in drug design and development.

Recent studies have begun to elucidate the mechanisms through which such chiral molecules interact with biological targets. For instance, research has shown that enantiomerically pure compounds can selectively bind to specific receptors or enzymes, leading to enhanced efficacy and reduced side effects. The (3S)-configuration of this compound may confer such selectivity, making it a valuable candidate for further investigation.

The hydroxy group present in the molecule also plays a crucial role in its pharmacological behavior. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can influence both the affinity and specificity of binding. This feature makes the compound particularly interesting for developing drugs that require precise interactions with biological systems.

Moreover, the tetrahydro-1-benzothiophenyl moiety contributes to the compound's complexity and potential biological activity. This structural unit is found in several bioactive natural products and synthetic drugs, suggesting that it may confer certain pharmacological properties to the molecule. Further research is needed to fully understand the contributions of this moiety to the overall activity of the compound.

In the context of drug discovery, this compound represents an excellent starting point for developing novel therapeutics. Its unique structural features and stereochemical configuration offer numerous possibilities for optimization and derivatization. By leveraging computational modeling and experimental techniques, researchers can explore various modifications to enhance its biological activity and selectivity.

One particularly exciting avenue for investigation is the exploration of this compound's potential as an anti-inflammatory agent. Inflammation is a complex physiological process that underlies many diseases, including autoimmune disorders and chronic inflammatory conditions. Compounds that can modulate inflammatory pathways hold great promise for treating these conditions without causing significant side effects.

Recent advances in understanding inflammatory mechanisms have highlighted the importance of targeting specific signaling pathways involved in inflammation. The hydroxy group and tetrahydro-1-benzothiophenyl moiety in this compound may interact with key inflammatory mediators or enzymes, potentially leading to novel therapeutic strategies.

Another area of interest is the potential application of this compound as an analgesic agent. Pain management remains one of the most pressing challenges in medicine, with many existing treatments having significant limitations or side effects. The unique structure of this compound suggests that it may offer a new approach to pain relief by interacting with pain-signaling pathways differently from conventional analgesics.

The stereochemical purity of this compound is also relevant to its potential as an analgesic. Studies have shown that enantiomerically pure analgesics can exhibit improved efficacy and reduced side effects compared to racemic mixtures. The (3S)-configuration may thus contribute to enhanced analgesic properties while minimizing unwanted effects.

Beyond inflammation and pain management, this compound may have broader applications in other therapeutic areas. For instance, its structural features could make it useful in developing neuroprotective agents or compounds targeting neurological disorders such as Alzheimer's disease or Parkinson's disease.

The benzothiophene scaffold is known to be present in several bioactive molecules with neurological effects. By studying this compound further, researchers may uncover new insights into how such structures interact with neural pathways and influence brain function.

In conclusion, (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanoic acid (CAS No. 2227823-99-4) represents a promising candidate for further pharmaceutical research due to its unique structural features and potential biological activities. Its stereochemical configuration, hydroxy group, and tetrahydro-1-benzothiophenyl moiety contribute to its complexity and suggest multiple avenues for therapeutic exploration.

Ongoing studies aim to fully characterize its pharmacological profile and explore its potential applications in treating various diseases. As research continues to uncover new insights into molecular interactions and drug mechanisms, compounds like this one will play an increasingly important role in developing innovative therapeutics for human health.